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Compound of Interest

Compound Name: Licoflavone A

Cat. No.: B2711092 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Licoflavone A, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are based on general

best practices for handling flavonoid compounds and laboratory chemicals, in the absence of a

specific Safety Data Sheet (SDS) for Licoflavone A. Researchers, scientists, and drug

development professionals should always consult their institution's Environmental Health and

Safety (EHS) department for specific guidelines.

Summary of Physical and Chemical Properties
While a specific Safety Data Sheet for Licoflavone A is not readily available, data from similar

flavonoid compounds and general chemical safety documents can inform safe handling and

disposal procedures.
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Property Value Source

Chemical Formula C20H18O4 PubChem[1]

Molar Mass 322.4 g/mol PubChem[1]

Appearance

Likely a powder solid, yellow in

color (based on 3-

Hydroxyflavone)

Thermo Fisher Scientific[2]

Melting Point
169 - 172 °C (for 3-

Hydroxyflavone)
Thermo Fisher Scientific[2]

Water Solubility Likely insoluble in water Clariant[3], Sigma-Aldrich[4]

Biodegradability
Not readily biodegradable

(based on LICOWAX C P)
Clariant[3]

Step-by-Step Disposal Procedures for Licoflavone A
The following protocols are designed to guide laboratory personnel in the safe disposal of

Licoflavone A waste.

Solid Waste Disposal
Uncontaminated Material: If the Licoflavone A is in its pure, uncontaminated solid form, it

should be treated as chemical waste.

Container: Place the solid Licoflavone A in a clearly labeled, sealed, and chemically

resistant container.

Labeling: The label should include "Hazardous Waste," the chemical name "Licoflavone
A," and any known hazard information.

Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.[5]

Pickup: Arrange for disposal through your institution's EHS department.[5]
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Contaminated Labware: For items such as gloves, weighing paper, and pipette tips that are

contaminated with Licoflavone A:

Segregation: Collect all contaminated solid waste in a designated, labeled hazardous

waste bag or container.

Disposal: Dispose of the container through the institutional EHS-approved hazardous

waste stream.

Liquid Waste Disposal (Solutions containing Licoflavone
A)

Organic Solvents:

Collection: Collect all waste solutions of Licoflavone A in organic solvents (e.g., acetone,

acetonitrile) in a designated, labeled hazardous waste container for organic solvents.[6]

Segregation: Do not mix with aqueous or halogenated waste streams unless specifically

permitted by your EHS department.[7]

Storage and Pickup: Keep the container tightly sealed when not in use and store it in a

designated waste area for EHS pickup.[7]

Aqueous Solutions:

Evaluation: Due to the potential for some flavonoids to be harmful to aquatic life, direct

disposal down the sanitary sewer is not recommended without consulting your institution's

EHS guidelines.[8]

Collection: If sewer disposal is not permitted, collect aqueous solutions containing

Licoflavone A in a labeled hazardous waste container.

Neutralization: If the solution is acidic or basic, it must be neutralized to a pH between 5

and 10 before disposal, following established laboratory procedures.[7]

Empty Container Disposal
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Proper disposal of empty Licoflavone A containers is crucial to prevent accidental exposure

and environmental contamination.

Triple Rinsing:

Thoroughly rinse the empty container with a suitable solvent (e.g., acetone or ethanol) at

least three times.[5][7]

Collect the first rinseate as hazardous waste. For highly toxic materials, the first three

rinses must be collected as hazardous waste.[5]

Label Removal:

Completely remove, deface, or obliterate the original chemical label.[5][7]

Final Disposal:

Once rinsed and with the label removed, the container can typically be disposed of as

regular solid waste or recycled, depending on institutional policies.[7] Rinsed and dried

glass bottles should be placed in designated glass disposal containers.[5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Licoflavone A waste.
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Caption: Decision workflow for the disposal of Licoflavone A waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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